Cas no 6264-69-3 (4-Bromobenzene-1,3-diamine)

4-Bromobenzene-1,3-diamine structure
4-Bromobenzene-1,3-diamine structure
Product Name:4-Bromobenzene-1,3-diamine
CAS No:6264-69-3
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD09027446
CID:513903
PubChem ID:277871
Update Time:2025-10-05

4-Bromobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromobenzene-1,3-diamine
    • 1,3-BENZENEDIAMINE, 4-BROMO-
    • 4-Bromo-1,3-diaminobenzene
    • 4-Bromo-1,3-phenylenediamine
    • 1.3-Diamino-4-brom-benzol
    • 4-Brom-1.3-diamino-benzol
    • 4-Brom-m-phenylendiamin
    • 4-bromo-m-phenylenediamine
    • 4-Brom-phenylendiamin-(1.3)
    • NSC 126920
    • NSC126920
    • AKOS017514818
    • GS-0702
    • NSC-126920
    • DTXSID70298917
    • CS-0036080
    • 6264-69-3
    • DA-18815
    • 1,3-Diamino-4-bromobenzene
    • SY109215
    • SCHEMBL538673
    • MFCD09027446
    • MDL: MFCD09027446
    • Inchi: 1S/C6H7BrN2/c7-5-2-1-4(8)3-6(5)9/h1-3H,8-9H2
    • InChI Key: HQDCQNCMUSAKQU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1N)N

Computed Properties

  • Exact Mass: 185.97900
  • Monoisotopic Mass: 185.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 298.8°C at 760 mmHg
  • Flash Point: 134.5°C
  • Refractive Index: 1.696
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • PSA: 52.04000
  • LogP: 2.77590

4-Bromobenzene-1,3-diamine Pricemore >>

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4-Bromobenzene-1,3-diamine Production Method

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